Cas no 68767-60-2 ((ethyl (1H-indazol-3-ylcarbonyl)hydrazonoformate ))

• Product Name: (ethyl (1H-indazol-3-ylcarbonyl)hydrazonoformate )
• CAS No: 68767-60-2
• MF: C₁₁H₁₂N₄O₂
• MW: 232.23858165741
• CID: 972001
• PubChem ID: 334686
• Update Time: 2025-04-19

(ethyl (1H-indazol-3-ylcarbonyl)hydrazonoformate ) Chemical and Physical Properties

Names and Identifiers

• (ethyl (1H-indazol-3-ylcarbonyl)hydrazonoformate )
• ethyl (1E)-N-(1H-indazole-3-carbonyl)methanehydrazonate
• 68767-60-2
• DTXSID70988467
• Ethyl (1H-indazole-3-carbonyl)methanehydrazonate
• N-(ETHOXYMETHYLIDENEAMINO)-1H-INDAZOLE-3-CARBOXAMIDE
• DS-011666

• Inchi： 1S/C11H12N4O2/c1-2-17-7-12-15-11(16)10-8-5-3-4-6-9(8)13-14-10/h3-7H,2H2,1H3,(H,13,14)(H,15,16)
• InChI Key： YKTNLCDIHSAWPQ-UHFFFAOYSA-N
• SMILES： O=C(C1C2C=CC=CC=2NN=1)NN=COCC

Computed Properties

• Exact Mass: 232.09616
• Monoisotopic Mass: 232.096
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 79.4A^2
• XLogP3: 1.9

Experimental Properties

• Density: 1.33
• Refractive Index: 1.634
• PSA: 79.37